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Compound of Interest

Compound Name: 3-Aminobenzhydrazide

Cat. No.: B087874 Get Quote

An In-depth Technical Guide to 3-Aminobenzhydrazide

CAS Number: 14062-34-1

This technical guide provides comprehensive data on 3-Aminobenzhydrazide, tailored for

researchers, scientists, and professionals in drug development. The information presented

covers its chemical and physical properties, safety and handling, and known applications,

supported by experimental methodologies and conceptual diagrams.

Chemical and Physical Properties
3-Aminobenzhydrazide is a chemical compound with the molecular formula C₇H₉N₃O.[1][2][3]

[4][5][6] It is also known by several synonyms, including m-Aminobenzohydrazide, 3-

Aminobenzoyl hydrazine, and 3-Amino-benzoic acid hydrazide.[3][5][7][8] At room temperature,

it typically presents as a solid.[4]

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Weight 151.17 g/mol [1][2]

Molecular Formula C₇H₉N₃O [1][2][3][4][5]

Melting Point 78.0 °C [1]

Appearance Solid [4]

logP (Octanol/Water) -0.128 (Calculated) [7]

| Water Solubility (log10WS) | -1.46 (Calculated) |[7] |

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
Aminobenzhydrazide.

Table 2: Key Spectroscopic Information

Data Type Description Source

Mass Spectrum

Available via NIST Mass
Spectrometry Data Center.
10 largest peaks: 120, 92,
65, 151, 39, 31, 63, 64, 121.

[9]

IR Spectrum

Gas-phase IR spectrum data is

available from the NIST/EPA

Gas-Phase Infrared Database.

[3]

SMILES NNC(=O)c1cccc(N)c1 [7]

| InChI Key | JSIVTKBYJLGBPY-UHFFFAOYSA-N |[3][5][7] |

Safety and Hazard Information
3-Aminobenzhydrazide is classified as hazardous.[4][10] It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][4][10]
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Table 3: Hazard and Precautionary Statements
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GHS Classification Statement Code Source

Hazard
Causes skin
irritation

H315 [1]

Hazard
Causes serious eye

irritation
H319 [1]

Hazard
May cause respiratory

irritation
H335 [1][2]

Precautionary

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P261 [1][4]

Precautionary

Wash face, hands and

any exposed skin

thoroughly after

handling.

P264 [4]

Precautionary

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P280 [4][10]

Precautionary

IF ON SKIN: Wash

with plenty of soap

and water.

P302+P352 [1]

Precautionary

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P304+P340 [1][4]

Precautionary IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

P305+P351+P338 [4]
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GHS Classification Statement Code Source

easy to do. Continue

rinsing.

| Precautionary | Store in a well-ventilated place. Keep container tightly closed. | P403+P233 |

[4] |

Handling and Storage
Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation, and prevent dust formation.[10] Handle in accordance with

good industrial hygiene and safety practices.[10]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[10]

Recommended long-term storage is between 10°C and 25°C.[1]

Experimental Protocols and Methodologies
General Synthesis of 3-Aminobenzhydrazide
Hydrazides are commonly synthesized through the condensation of an ester with hydrazine

hydrate.[11][12] The following is a general procedure adapted for 3-Aminobenzhydrazide.
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General synthesis workflow for 3-Aminobenzhydrazide.
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Reaction Setup: A mixture of Methyl 3-aminobenzoate (1 equivalent) and an excess of

hydrazine hydrate (e.g., 1.2-4 equivalents) is prepared in a suitable solvent, such as ethanol.

[11][13]

Reaction: The mixture is heated under reflux for several hours (e.g., 2-4 hours).[11][12]

Alternatively, microwave irradiation can be employed to shorten the reaction time.[11]

Isolation: The reaction mixture is cooled to room temperature, which typically results in the

precipitation of the white product.[11]

Purification: The precipitate is collected by filtration and washed thoroughly with water to

remove unreacted hydrazine hydrate and other water-soluble impurities.[11] Further

purification can be achieved by recrystallization from a suitable solvent, such as ethanol.[11]

Application in Protein Denaturation Studies
3-Aminobenzhydrazide is described as a hydrophobic monomer that can be used as a

chemical treatment for in vitro protein denaturation.[1]

Methodology:

Prepare Protein Solution: A stock solution of the target protein (e.g., Bovine Serum Albumin)

is prepared in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

Prepare Denaturant Solution: A stock solution of 3-Aminobenzhydrazide is prepared in a

compatible solvent. Due to its hydrophobic nature, a co-solvent like DMSO or ethanol may

be required before dilution in the aqueous buffer.

Incubation: Aliquots of the protein solution are incubated with varying concentrations of 3-
Aminobenzhydrazide at a controlled temperature for a specific duration.

Analysis: Protein denaturation can be assessed using various biophysical techniques, such

as UV-Vis spectrophotometry (monitoring changes in absorbance), fluorescence

spectroscopy (monitoring changes in tryptophan fluorescence), or circular dichroism

(monitoring changes in secondary structure).
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Data Interpretation: The extent of denaturation is correlated with the concentration of 3-
Aminobenzhydrazide to determine its denaturing potential.

Biological Activity and Applications
While specific signaling pathways for 3-Aminobenzhydrazide are not extensively detailed in

the provided search results, the broader class of hydrazide-hydrazones is recognized for a

wide spectrum of biological activities.[11][14][15] These include potential antibacterial,

antifungal, anti-inflammatory, and antitubercular properties.[11][15] The presence of the amino

group, benzene ring, and the reactive hydrazide moiety makes it a valuable building block in

medicinal chemistry for creating more complex bioactive molecules.[1][14] It has been noted for

its effect on chloride ion permeability and its use in removing chlorides from solutions in vitro.[1]
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Relationship between structure and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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